Cas no 59399-36-9 (1H-Imidazole-4,5-dicarbonyldichloride(9CI))

1H-Imidazole-4,5-dicarbonyldichloride(9CI) structure
59399-36-9 structure
Product Name:1H-Imidazole-4,5-dicarbonyldichloride(9CI)
CAS No:59399-36-9
MF:C5H2Cl2N2O2
MW:192.987578868866
CID:950095
PubChem ID:15554833
Update Time:2025-04-19

1H-Imidazole-4,5-dicarbonyldichloride(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4,5-dicarbonyldichloride(9CI)
    • 1H-imidazole-4,5-dicarbonyl chloride
    • 1H-Imidazole-4,5-dicarbonyl dichloride
    • DTXSID50574029
    • SCHEMBL5745174
    • 59399-36-9
    • MDL: MFCD20661929
    • Inchi: 1S/C5H2Cl2N2O2/c6-4(10)2-3(5(7)11)9-1-8-2/h1H,(H,8,9)
    • InChI Key: FKFGGOYAMHRBBH-UHFFFAOYSA-N
    • SMILES: ClC(C1=C(C(=O)Cl)N=CN1)=O

Computed Properties

  • Exact Mass: 191.9493327g/mol
  • Monoisotopic Mass: 191.9493327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.8Ų
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